Cas no 73962-07-9 (Urethane-d)

Urethane-d Properties

Names and Identifiers

• Ethan-d₅-ol, carbamate
• Ethyl-D5 Carbamate
• Urethane-d5
• (Ethyl-d5)urethane
• Ethyl-d5 Aminoformate
• Leucethane-d5
• O-(Ethyl-d5)urethane
• Pracarbamine-d5
• Urethan-d5
• Urethane-(ethyl-d5)
• Urethane-d5 (ethyl-d5)
• Urethane-d
• (1,1,2,2,2-?H?)ethyl carbamate
• 73962-07-9
• (~2~H_5_)Ethyl carbamate
• CS-0213823
• DTXSID30584040
• HY-B1207S
• 1,1,2,2,2-pentadeuterioethyl carbamate
• MS-22727
• Carbamic acid ethyl ester-(ethyl-D5)
• MFCD00190444
• Urethane-(ethyl-d5), 98 atom % D, 98% (CP)
• DB-319594
• 1ST7901D5
• ethyl carbamate-d5
• Ethyl-d5 carbamate
• +Expand

• InChIKey： JOYRKODLDBILNP-ZBJDZAJPSA-N
• Inchi： InChI=1S/C3H7NO2/c1-2-6-3(4)5/h2H2,1H3,(H2,4,5)/i1D3,2D2
• SMILES： CCOC(=O)N

Computed Properties

• Exact Mass: 94.07910
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 94.079062196g/mol
• Heavy Atom Count: 6
• Complexity: 52.8
• Isotope Atom Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• LogP: 0.80190
• PSA: 52.32000
• Boiling Point: 182-184 °C(lit.)
• Melting Point: 48.5-50 °C(lit.)
• Flash Point: 198 °F

Urethane-d Security Information

• WGK Germany：3
• Safety Instruction： 53-26-36/37/39-45
• Risk Phrases：R45
• Dangerous goods sign： T
• Risk Phrases： 45-46-20/21/22-36/37/38

Urethane-d Customs Data

• HS CODE：28459000